2-{[3-(Benzylamino)propyl]amino}ethanol

• Molecular Formula: C12H20N2O
• Molecular Weight: 208.3 g/mol
• IUPAC Name: 2-[3-(benzylamino)propylamino]ethanol
• InChI: InChI=1S/C12H20N2O/c15-10-9-13-7-4-8-14-11-12-5-2-1-3-6-12/h1-3,5-6,13-15H,4,7-11H2
• InChI Key: XEBXJMDVHIFEGB-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CNCCCNCCO

Description

2-{[3-(Benzylamino)propyl]amino}ethanol, also known as BAPTA-AP, is a chemical compound that is widely used in scientific research. It is a derivative of BAPTA, which is a calcium chelator that is commonly used to study calcium signaling in cells. BAPTA-AP has similar properties to BAPTA but also has an amino group that can be used for further chemical modification.

Mechanism of Action

2-{[3-(Benzylamino)propyl]amino}ethanol acts as a calcium chelator by binding to calcium ions and preventing them from interacting with their target proteins. The amino group in 2-{[3-(Benzylamino)propyl]amino}ethanol can be used for further chemical modification, allowing researchers to attach fluorescent probes or other functional groups to the compound. This enables the visualization of calcium signaling in real-time and the study of calcium-dependent protein interactions.
Biochemical and Physiological Effects
2-{[3-(Benzylamino)propyl]amino}ethanol has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the release of neurotransmitters from neurons, to reduce muscle contraction, and to regulate the expression of genes involved in calcium signaling. 2-{[3-(Benzylamino)propyl]amino}ethanol has also been shown to protect cells from calcium-induced damage and to reduce the severity of ischemic injury in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[3-(Benzylamino)propyl]amino}ethanol is its cell-permeability, which allows it to be used in live-cell imaging experiments. 2-{[3-(Benzylamino)propyl]amino}ethanol is also reversible, which allows researchers to control the duration and intensity of calcium signaling. However, 2-{[3-(Benzylamino)propyl]amino}ethanol has some limitations, including its potential for off-target effects and its sensitivity to pH changes.

Future Directions

There are many potential future directions for the use of 2-{[3-(Benzylamino)propyl]amino}ethanol in scientific research. One area of interest is the study of calcium signaling in disease states, such as Alzheimer's disease and Parkinson's disease. 2-{[3-(Benzylamino)propyl]amino}ethanol could also be used to study the role of calcium signaling in cancer cell proliferation and metastasis. Additionally, the development of new fluorescent probes and chemical modifications of 2-{[3-(Benzylamino)propyl]amino}ethanol could lead to new insights into the mechanisms of calcium signaling in cells.
Conclusion
In conclusion, 2-{[3-(Benzylamino)propyl]amino}ethanol is a valuable tool for studying calcium signaling in cells. Its cell-permeability and reversible binding make it an ideal compound for live-cell imaging experiments. 2-{[3-(Benzylamino)propyl]amino}ethanol has been used to study a variety of cellular processes and has potential applications in the study of disease states and cancer biology. Further research into the mechanisms of calcium signaling and the development of new probes and chemical modifications of 2-{[3-(Benzylamino)propyl]amino}ethanol could lead to new insights into the role of calcium signaling in cellular physiology and disease.

Synthesis Methods

The synthesis of 2-{[3-(Benzylamino)propyl]amino}ethanol involves the reaction of BAPTA with benzylamine and 2-chloroethanol. The reaction proceeds under basic conditions and yields 2-{[3-(Benzylamino)propyl]amino}ethanol as a white powder. The purity of the compound can be confirmed by NMR and HPLC analysis.

Scientific Research Applications

2-{[3-(Benzylamino)propyl]amino}ethanol is widely used in scientific research to study calcium signaling in cells. It is a cell-permeable calcium chelator that can be used to selectively and reversibly bind calcium ions. 2-{[3-(Benzylamino)propyl]amino}ethanol has been used to study the role of calcium signaling in various cellular processes, including neurotransmitter release, muscle contraction, and gene expression.